Advanced Profiling and Synthetic Utility of 4-Formyl-3-isopropylbenzoic Acid (CAS 1289016-68-7)
Advanced Profiling and Synthetic Utility of 4-Formyl-3-isopropylbenzoic Acid (CAS 1289016-68-7)
Executive Summary
In modern drug discovery and materials science, the demand for highly functionalized, conformationally restricted building blocks is paramount. 4-Formyl-3-isopropylbenzoic acid (CAS 1289016-68-7) represents a versatile bifunctional scaffold that perfectly meets these requirements. Featuring orthogonal reactive centers—an electrophilic aldehyde and an acidic carboxyl group—separated by a sterically demanding isopropyl moiety, this compound is engineered for precision derivatization.
This technical guide provides an in-depth analysis of its physicochemical properties, structural dynamics, and field-proven synthetic methodologies, designed specifically for researchers developing targeted therapeutics or advanced chemical libraries.
Physicochemical Profiling & Structural Dynamics
The utility of 4-Formyl-3-isopropylbenzoic acid stems directly from its unique structural topology. The molecule features an isopropyl group at the C3 position, adjacent to the C4 formyl group. This ortho-relationship creates significant steric shielding around the electrophilic aldehyde carbon. The bulky isopropyl moiety forces the formyl group into a defined torsional angle relative to the benzene ring to minimize allylic strain. This conformational restriction is highly prized in rational drug design, as it reduces the entropic penalty upon target binding (e.g., within the hydrophobic pockets of nuclear receptors).
Data Presentation: Core Properties
Table 1: Physicochemical Properties
| Property | Value | Source / Methodology |
|---|---|---|
| CAS Number | 1289016-68-7 | Supplier Database[1] |
| Molecular Formula | C11H12O3 | Supplier Database[1] |
| Molecular Weight | 192.21 g/mol | Supplier Database[1] |
| Purity (Typical) | ≥96% | Commercial Standard[1] |
| Physical Form | Solid | Visual Observation[1] |
Table 2: Functional Group Reactivity Matrix
| Functional Group | Reactivity Type | Primary Transformations | Steric Influence |
|---|---|---|---|
| C4-Formyl (-CHO) | Electrophilic | Reductive Amination, Wittig | Hindered by C3-Isopropyl |
| C1-Carboxyl (-COOH) | Acidic / Electrophilic | Amidation, Esterification | Unhindered |
| C3-Isopropyl | Lipophilic / Steric | Directs conformation | Shields C4, restricts rotation |
Synthetic Methodologies & Derivatization Workflows
To harness the full potential of this scaffold, one must navigate its dual reactivity. The following protocols detail how to selectively modify the molecule using orthogonal chemistry.
De Novo Synthesis Workflow
For researchers needing to synthesize the core scaffold from simpler precursors, a directed lithiation approach is standard.
Figure 1: De novo synthetic workflow via directed lithiation.
Protocol A: Chemoselective Reductive Amination
Objective: Functionalize the C4 formyl group while leaving the C1 carboxylic acid intact.
Step-by-Step Methodology:
-
Preparation: Dissolve 4-Formyl-3-isopropylbenzoic acid (1.0 eq) and the target primary/secondary amine (1.2 eq) in anhydrous 1,2-Dichloroethane (DCE) (0.2 M).
-
Catalysis: Add glacial acetic acid (1.5 eq) to the mixture and stir at room temperature for 1 hour to facilitate imine/iminium formation.
-
Reduction: Portion-wise, add Sodium Triacetoxyborohydride (NaBH(OAc)3) (1.5 eq). Stir at room temperature for 12-16 hours.
-
Quench & Isolate: Quench with saturated aqueous NaHCO3. Extract with EtOAc, dry over Na2SO4, and concentrate under reduced pressure.
Causality & Logic: The selection of NaBH(OAc)3 over standard NaBH4 is critical, as established by . The electron-withdrawing nature of the triacetoxy groups attenuates the hydride's nucleophilicity. This prevents the premature reduction of the sterically shielded formyl group to a primary alcohol before the amine can condense. The mild acidic conditions (AcOH) catalyze imine formation without protonating the amine to the point of unreactivity.
Self-Validating System:
-
Checkpoint 1 (TLC): The consumption of the aldehyde is monitored via TLC using a 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain. The reaction is validated when the starting material spot ceases to stain orange/red.
-
Checkpoint 2 (LC-MS): Successful reduction is confirmed by a mass shift matching the exact mass of the starting materials minus one water molecule (
of the secondary amine).
Protocol B: Sterically Tolerant Amide Coupling
Objective: Functionalize the C1 carboxylic acid without reacting the aldehyde.
Step-by-Step Methodology:
-
Activation: Dissolve the scaffold (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes.
-
Coupling: Add the target amine (1.1 eq) and stir at room temperature for 4 hours.
-
Purification: Dilute with water to precipitate the product, or extract with EtOAc followed by standard aqueous workup and silica gel chromatography.
Causality & Logic: HATU is selected due to its superior efficiency in activating carboxylic acids, as pioneered by . The 7-aza substitution in HATU provides a neighboring group effect that accelerates the reaction with the amine, effectively overcoming any distant steric effects from the meta-isopropyl group while leaving the aldehyde untouched.
Self-Validating System:
-
Checkpoint 1 (LC-MS Activation): The formation of the active HOAt ester can be observed via an intermediate mass on LC-MS prior to the addition of the amine.
-
Checkpoint 2 (Conversion): Complete conversion is indicated by the total disappearance of the starting material mass (192.21 m/z)[1].
Figure 2: Orthogonal derivatization pathways exploiting the bifunctional scaffold.
Mechanistic Applications in Medicinal Chemistry
In the context of drug discovery, 4-Formyl-3-isopropylbenzoic acid serves as an elite precursor for synthesizing Nuclear Receptor (NR) modulators, such as Retinoic Acid Receptor (RAR) or Liver X Receptor (LXR) agonists.
The lipophilic isopropyl group perfectly mimics the bulky hydrophobic domains found in endogenous retinoids and synthetic rexinoids (e.g., Bexarotene). When the formyl group is extended via Wittig olefination or reductive amination, and the carboxylic acid is retained to mimic the natural acidic pharmacophore, the resulting derivatives exhibit high binding affinity to the lipophilic ligand-binding domains (LBDs) of these receptors, driving targeted gene transcription and lipid metabolism efflux.
References
-
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 1996, 3849-3862. URL:[Link]
-
Carpino, L. A. "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive." Journal of the American Chemical Society, 115(10), 1993, 4397-4398. URL:[Link]
